Cas no 14135-63-8 (2-phenyl-2,3-dihydropyridazin-3-one)

2-Phenyl-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core with a phenyl substituent at the 2-position. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical research. The compound serves as a key intermediate in synthesizing biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammation. Its dihydropyridazinone scaffold offers a balance of stability and synthetic flexibility, enabling further derivatization for structure-activity studies. The phenyl group enhances lipophilicity, potentially improving membrane permeability in drug design. Its well-defined crystalline properties also facilitate purification and characterization, supporting reproducible synthetic applications.
2-phenyl-2,3-dihydropyridazin-3-one structure
14135-63-8 structure
Product Name:2-phenyl-2,3-dihydropyridazin-3-one
CAS No:14135-63-8
MF:C10H8N2O
MW:172.18332195282
CID:165879
PubChem ID:151902
Update Time:2025-06-07

2-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-Phenylpyridazin-3(2H)-one
    • 2-phenylpyridazin-3-one
    • 3(2H)-Pyridazinone,2-phenyl-
    • PPYZ
    • 2-Phenyl-3-pyridazinone
    • 2-Phenyl-3(2H)-pyridazinone
    • 2-phenyl-2,3-dihydropyridazin-3-one
    • CS-0445979
    • 2-phenyl-2H-pyridazin-3-one
    • EN300-138501
    • 14135-63-8
    • DTXSID50161695
    • AKOS006273367
    • SCHEMBL3043828
    • 3(2H)-Pyridazinone, 2-phenyl-
    • 2-phenylpyridazinone
    • Inchi: 1S/C10H8N2O/c13-10-7-4-8-11-12(10)9-5-2-1-3-6-9/h1-8H
    • InChI Key: BFOMTEBFEFQJHY-UHFFFAOYSA-N
    • SMILES: O=C1C=CC=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 172.06374
  • Monoisotopic Mass: 172.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 109-110 ºC
  • Solubility: Very slightly soluble (0.81 g/l) (25 º C),
  • PSA: 32.67

2-phenyl-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P321805-25mg
2-phenyl-2,3-dihydropyridazin-3-one
14135-63-8
25mg
$ 70.00 2022-06-02
TRC
P321805-50mg
2-phenyl-2,3-dihydropyridazin-3-one
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50mg
$ 95.00 2022-06-02
TRC
P321805-250mg
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250mg
$ 365.00 2022-06-02
Chemenu
CM164525-1g
2-phenylpyridazin-3(2H)-one
14135-63-8 95%
1g
$300 2023-03-07
Enamine
EN300-153623-0.05g
2-phenyl-2,3-dihydropyridazin-3-one
14135-63-8 95%
0.05g
$84.0 2023-02-14
Enamine
EN300-153623-0.1g
2-phenyl-2,3-dihydropyridazin-3-one
14135-63-8 95%
0.1g
$124.0 2023-02-14
Enamine
EN300-153623-0.25g
2-phenyl-2,3-dihydropyridazin-3-one
14135-63-8 95%
0.25g
$178.0 2023-02-14
Enamine
EN300-153623-0.5g
2-phenyl-2,3-dihydropyridazin-3-one
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0.5g
$331.0 2023-02-14
Enamine
EN300-153623-1.0g
2-phenyl-2,3-dihydropyridazin-3-one
14135-63-8 95%
1.0g
$442.0 2023-02-14
Enamine
EN300-153623-2.5g
2-phenyl-2,3-dihydropyridazin-3-one
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$866.0 2023-02-14

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